Cas no 42969-21-1 (3-Pentyn-2-ol, 2-methyl-, 2-(4-nitrobenzoate))

• Product name: 3-Pentyn-2-ol, 2-methyl-, 2-(4-nitrobenzoate)
• CAS No: 42969-21-1
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 2638654

3-Pentyn-2-ol, 2-methyl-, 2-(4-nitrobenzoate) Chemical and Physical Properties

Names and Identifiers

• 3-Pentyn-2-ol, 2-methyl-, 2-(4-nitrobenzoate)

• Inchi： 1S/C13H13NO4/c1-4-9-13(2,3)18-12(15)10-5-7-11(8-6-10)14(16)17/h5-8H,1-3H3
• InChI Key： JJVUYNHYZYRPPY-UHFFFAOYSA-N
• SMILES： CC(OC(=O)C1=CC=C([N+]([O-])=O)C=C1)(C)C#CC

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 393.0±27.0 °C(Predicted)